molecular formula C17H38Si B8439521 Di-n-Octylmethylsilane

Di-n-Octylmethylsilane

Cat. No.: B8439521
M. Wt: 270.6 g/mol
InChI Key: QDLASXFKKFTCAZ-UHFFFAOYSA-N
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Description

Di-n-Octylmethylsilane is a useful research compound. Its molecular formula is C17H38Si and its molecular weight is 270.6 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H38Si

Molecular Weight

270.6 g/mol

IUPAC Name

methyl(dioctyl)silane

InChI

InChI=1S/C17H38Si/c1-4-6-8-10-12-14-16-18(3)17-15-13-11-9-7-5-2/h18H,4-17H2,1-3H3

InChI Key

QDLASXFKKFTCAZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCC[SiH](C)CCCCCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Utilizing the apparatus of Examples 1-5, 100 millimoles of potassium chloride, 100 millimoles of tri-n-octylaluminum, and 98 millimoles of methyltrichlorosilane were reacted at 180° C. for 4 hours. The analyses utilized in Examples 1-5 revealed that only 8.3% mole percent methyltrioctylsilane was produced as compared with 63-66 mole percent methyltrioctylsilane that was produced using comparable conditions but adding sodium chloride (compare Examples 8 and 9 from Table II). The major product, methyldioctylsilane was produced in a 47.2 weight percent yield. Product was identified by characteristic infrared Si--H found at 2100 cm-1 ; independent synthesis by reaction of methyldichlorosilane with two equivalents of n-octyl-magnesium bromide; and conversion under hydrosilylation conditions with octene to methyltrioctylsilane. This clearly demonstrates a different mode of action for sodium chloride versus potassium chloride.
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